Cas no 38052-80-1 ( )

  structure
  structure
Product Name: 
CAS No:38052-80-1
MF:C13H7BrClN
MW:292.558381319046
CID:922926
PubChem ID:282600
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • CTK1C6196; NSC136273; AG-J-45234; AC1Q26YR; AC1L5WTP; 2-bromo-6-chloro-phenanthridine; AR-1D9556; 2-Brom-6-chlorphenanthridin;
    • NSC 136273
    • NSC-136273
    • 38052-80-1
    • NSC136273
    • DTXSID60300351
    • 2-bromo-6-chlorophenanthridine
    • SCHEMBL515743
    • KGKQZMKTBCDZCZ-UHFFFAOYSA-N
    •  
    • Inchi: 1S/C13H7BrClN/c14-8-5-6-12-11(7-8)9-3-1-2-4-10(9)13(15)16-12/h1-7H
    • InChI Key: KGKQZMKTBCDZCZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C(C=1)=C1C=CC=CC1=C(N=2)Cl

Computed Properties

  • Exact Mass: 290.94511
  • Monoisotopic Mass: 290.94504g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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